Cas no 1289024-88-9 (5-Iodo-2-methoxyisonicotinaldehyde)

• Product Name: 5-Iodo-2-methoxyisonicotinaldehyde
• CAS No: 1289024-88-9
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 4907181
• Update Time: 2025-07-19

5-Iodo-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxyisonicotinaldehyde

• Inchi： 1S/C7H6INO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,1H3
• InChI Key： VKQIXVSSYDUIRK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 5-Iodo-2-methoxyisonicotinaldehyde

Professional Introduction to 5-Iodo-2-methoxyisonicotinaldehyde (CAS No. 1289024-88-9)

5-Iodo-2-methoxyisonicotinaldehyde, with the CAS number 1289024-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring an iodo substituent and a methoxy group on an isonicotinaldehyde backbone, presents unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 5-Iodo-2-methoxyisonicotinaldehyde consists of a benzene ring fused with a pyridine ring, where the aldehyde functionality is located at the 2-position and an iodine atom is present at the 5-position. The methoxy group at the 2-position enhances the compound's reactivity, making it a versatile building block for further chemical modifications. This structural configuration allows for diverse synthetic pathways, including nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions, which are pivotal in drug discovery and development.

In recent years, 5-Iodo-2-methoxyisonicotinaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its use as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have shown promise in the development of novel antimicrobial agents. The iodo substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups such as amino, thiol, or ester moieties. These modifications can significantly alter the pharmacological properties of the resulting molecules, leading to compounds with enhanced efficacy and reduced toxicity.

Moreover, 5-Iodo-2-methoxyisonicotinaldehyde has found utility in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The pyridine core is a common motif in many kinase inhibitors due to its ability to interact with specific amino acid residues in the enzyme's active site. By incorporating this compound into drug candidates, researchers can design molecules that exhibit high selectivity and potency against various kinases implicated in cancer progression. Recent studies have highlighted its role in developing inhibitors targeting tyrosine kinases, which play a crucial role in signal transduction pathways that drive tumor growth and metastasis.

The aldehyde group in 5-Iodo-2-methoxyisonicotinaldehyde serves as a reactive handle for further functionalization through condensation reactions with various nucleophiles. This property has been exploited in the synthesis of Schiff bases, which are known to possess diverse biological activities including anti-inflammatory, antioxidant, and anticancer effects. The methoxy group also contributes to the compound's reactivity by influencing electronic distribution and facilitating nucleophilic attacks at specific positions on the aromatic ring.

In addition to its pharmaceutical applications, 5-Iodo-2-methoxyisonicotinaldehyde has been explored in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel organic semiconductors and conductive polymers. The ability to introduce various functional groups onto its backbone allows for fine-tuning of electronic properties, which is essential for optimizing performance in electronic devices.

The synthesis of 5-Iodo-2-methoxyisonicotinaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as isonicotinic aldehyde. The iodination step is crucial and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and minimize byproduct formation.

The growing interest in sustainable chemistry has also prompted researchers to explore greener synthetic routes for producing 5-Iodo-2-methoxyisonicotinaldehyde. Biocatalytic methods using enzymes have been investigated as an alternative to traditional chemical synthesis, offering advantages such as milder reaction conditions and reduced environmental impact. These approaches align with global efforts to promote green chemistry principles and reduce reliance on hazardous reagents.

In conclusion, 5-Iodo-2-methoxyisonicotinaldehyde (CAS No. 1289024-88-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse synthetic applications, making it an invaluable intermediate in pharmaceutical development, materials science, and agrochemical innovation. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific exploration.